Cas no 312288-25-8 (2H-1-Benzopyran-2-one,7-ethoxy-4,8-dimethyl-)

• Product Name: 2H-1-Benzopyran-2-one,7-ethoxy-4,8-dimethyl-
• CAS No: 312288-25-8
• MF: C₁₃H₁₄O₃
• MW: 218.248464107513
• CID: 300735
• PubChem ID: 695068
• Update Time: 2025-04-19

2H-1-Benzopyran-2-one,7-ethoxy-4,8-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzopyran-2-one,7-ethoxy-4,8-dimethyl-
• 2H-1-Benzopyran-2-one,7-ethoxy-4,8-dimethyl-(9CI)
• 7-Ethoxy-4,8-dimethyl-2H-chromen-2-one
• SR-01000520064-1
• CCG-25916
• AKOS001735184
• AG-205/12010102
• SCHEMBL9464109
• EU-0018384
• SR-01000520064
• 312288-25-8
• CBMicro_044588
• 7-ethoxy-4,8-dimethylchromen-2-one
• BIM-0044723.P001

• Inchi： 1S/C13H14O3/c1-4-15-11-6-5-10-8(2)7-12(14)16-13(10)9(11)3/h5-7H,4H2,1-3H3
• InChI Key： OUVIJCNGGNDYHX-UHFFFAOYSA-N
• SMILES： O1C(C=C(C)C2C=CC(=C(C)C1=2)OCC)=O

Computed Properties

• Exact Mass: 218.09432
• Monoisotopic Mass: 218.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• PSA: 35.53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Coumarins and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives